2-(1H-imidazol-1-ylmethyl)cyclopentanone
Overview
Description
2-(1H-imidazol-1-ylmethyl)cyclopentanone, also known as 2-imidazolylmethyl cyclopentanone, is an important organic compound that has numerous applications in both scientific research and laboratory experiments. It is an important intermediate in the synthesis of several drugs, such as diazepam, and is used for the preparation of a variety of heterocyclic compounds. It is also used as a reagent in the synthesis of various pharmaceuticals, agrochemicals, and other specialty chemicals. The structure of 2-(1H-imidazol-1-ylmethyl)cyclopentanone is shown in Figure 1 below.
Scientific Research Applications
Therapeutic Potential
Imidazole compounds, such as “2-(1H-imidazol-1-ylmethyl)cyclopentanone”, have been found to have a broad range of therapeutic potential. They show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities .
Proteomics Research
“2-(1H-imidazol-1-ylmethyl)cyclopentanone” is a specialty product for proteomics research . Proteomics is the large-scale study of proteins, particularly their structures and functions. This compound could potentially be used in the study of protein structure and function, protein-protein interactions, and the identification of novel protein biomarkers for disease.
Anti-Tubercular Activity
Compounds similar to “2-(1H-imidazol-1-ylmethyl)cyclopentanone” have been synthesized and evaluated for anti-tubercular activity against Mycobacterium tuberculosis . This suggests that “2-(1H-imidazol-1-ylmethyl)cyclopentanone” could potentially be used in the development of new treatments for tuberculosis.
Synthesis of Substituted Imidazoles
“2-(1H-imidazol-1-ylmethyl)cyclopentanone” could potentially be used in the synthesis of substituted imidazoles . Substituted imidazoles are key components to functional molecules that are used in a variety of everyday applications.
Heterocyclic Chemistry
In heterocyclic chemistry, imidazole containing moiety like “2-(1H-imidazol-1-ylmethyl)cyclopentanone” occupied a unique position . Heterocyclic compounds are widely used in many areas of science, including the development of pharmaceuticals and dyes.
properties
IUPAC Name |
2-(imidazol-1-ylmethyl)cyclopentan-1-one |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H12N2O/c12-9-3-1-2-8(9)6-11-5-4-10-7-11/h4-5,7-8H,1-3,6H2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CICLEAQGTCBUDR-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(C(=O)C1)CN2C=CN=C2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H12N2O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
164.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
2-(1H-imidazol-1-ylmethyl)cyclopentanone | |
Synthesis routes and methods I
Procedure details
Synthesis routes and methods II
Procedure details
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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